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Compound of Interest

Compound Name: Spermine(HBBB)

Cat. No.: B038502

For researchers, scientists, and drug development professionals, ensuring safe and compliant
handling of all laboratory chemicals is paramount. This document provides essential,
immediate safety and logistical information for handling Spermine, including operational and
disposal plans, to foster a secure research environment.

Quantitative Data Summary

Spermine is a corrosive chemical that requires careful handling.[1] The following table
summarizes key quantitative data for Spermine.
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Property Value Source
CAS Number 71-44-3 [2]
EC Number 200-754-2 [2]
Molecular Formula C10H26N4 [3]
Molecular Weight 202.34 g/mol [3]
Appearance Colorless solid [3]
Flash Point 110°C (230°F) - closed cup [4]
Acute Oral Toxicity (LD50, Rat) 600 mg/kg [5]
Acute Intraperitoneal Toxicity

33 mg/kg [4]
(LD50, Rat)
Acute Intravenous Toxicity

65 mg/kg [4]
(LD50, Rat)
Storage Temperature 2-8°C [31[41[6]

Hazard Identification and Personal Protective
Equipment (PPE)

Spermine is classified as a substance that can cause severe skin burns and serious eye
damage.[1][7][8] In some forms, it may be fatal upon contact with skin and harmful if
swallowed.[1] Therefore, stringent adherence to PPE protocols is mandatory.
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Protection Type

Specific
Recommendations

Rationale

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile, Neoprene, or
PVC) tested according to EN
374.[1]

To prevent skin contact and
burns; Spermine can be fatal

upon skin contact.[1]

Eye and Face Protection

Chemical safety goggles with
side shields are mandatory. A
full-face shield is also
recommended, especially
when handling larger
guantities or if there is a splash
hazard.[1][9]

To protect eyes from severe
and potentially irreversible

damage from splashes or dust.

[1]

Skin and Body Protection

A complete suit protecting
against chemicals or a lab coat
with long sleeves, ensuring no
exposed skin.[1][3]

To protect the skin from burns
and absorption of the

chemical.[1]

Respiratory Protection

A NIOSH-approved respirator
with an appropriate cartridge
for organic vapors and
particulates should be used,
especially if not handled in a
fume hood or if dust is
generated.[1][4]

To prevent irritation of the
respiratory tract and potential
systemic effects from

inhalation.[1]

Operational Plan: Step-by-Step Handling Protocol

Handling Spermine requires a controlled environment to minimize exposure risk. All operations

should be conducted in a well-ventilated area, preferably within a chemical fume hood.[1][4]

Preparation:

o Ensure that an eyewash station and safety shower are readily accessible.[10]

 Inspect all PPE for integrity before use.[1]
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o Prepare the work area by covering surfaces with absorbent, disposable bench paper.
o Have spill cleanup materials readily available.

Handling:

Avoid the formation of dust and aerosols during handling.[1][3][4]

When weighing, use a balance inside a chemical fume hood or a ventilated enclosure.

For solution preparation, slowly add Spermine to the solvent to avoid splashing.

Keep containers tightly closed when not in use.[3][4][9]

Post-Handling:

o Decontaminate all surfaces and equipment after use.

e Wash hands thoroughly with soap and water after handling, even if gloves were worn.[3][9]
e Launder contaminated clothing separately before reuse.[9]

Emergency Procedures

In case of accidental exposure, immediate action is critical.

« Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek immediate medical attention.[1]

o Skin Contact: Immediately flush the skin with copious amounts of water for at least 15
minutes while removing all contaminated clothing and shoes.[1] Seek immediate medical
attention.[1]

o Eye Contact: Immediately rinse cautiously with water for several minutes, holding the eyelids
open.[1] Remove contact lenses if present and easy to do. Continue rinsing for at least 15
minutes.[1] Seek immediate medical attention.[1]
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 Ingestion: Do NOT induce vomiting.[1][3] Rinse the mouth with water.[1][3] Never give
anything by mouth to an unconscious person.[1][3] Seek immediate medical attention.[1]

Disposal Plan
Spermine and any contaminated materials must be disposed of as hazardous waste.[1]

o Waste Collection: Collect waste Spermine and contaminated materials (e.g., gloves, bench
paper, pipette tips) in a designated, properly labeled, and sealed container.

» Disposal Method: Engage a licensed professional waste disposal service for the disposal of
this material.[1][4] Do not mix with other waste.[1]

o Container Disposal: Uncleaned containers should be treated as the product itself and
disposed of accordingly.[1]

Workflow for Safe Handling of Spermine
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Workflow for Safe Handling of Spermine
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Caption: A step-by-step workflow for the safe handling of Spermine in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Spermine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b038502#personal-protective-equipment-for-handling-
spermine-hbbb]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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